Cas no 318273-09-5 (L-Valine,L-isoleucyl-L-methionyl-L-methionylglycyl-L-valyl-L-leucyl-L-valylglycyl-)

• Product Name: L-Valine,L-isoleucyl-L-methionyl-L-methionylglycyl-L-valyl-L-leucyl-L-valylglycyl-
• CAS No: 318273-09-5
• MF: C₄₁H₇₅N₉O₁₀S₂
• MW: 918.218508005142
• CID: 1448941
• Update Time: 2024-08-25

L-Valine,L-isoleucyl-L-methionyl-L-methionylglycyl-L-valyl-L-leucyl-L-valylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-isoleucyl-L-methionyl-L-methionylglycyl-L-valyl-L-leucyl-L-valylglycyl-
• L-Valine, L-isoleucyl-L-methionyl-L-methionylglycyl-L-valyl-L-leucyl-L-valylglycyl- (9CI)

• Inchi： 1S/C41H75N9O10S2/c1-13-25(10)31(42)38(56)46-27(15-17-62-12)36(54)45-26(14-16-61-11)35(53)43-19-29(51)48-33(23(6)7)40(58)47-28(18-21(2)3)37(55)50-32(22(4)5)39(57)44-20-30(52)49-34(24(8)9)41(59)60/h21-28,31-34H,13-20,42H2,1-12H3,(H,43,53)(H,44,57)(H,45,54)(H,46,56)(H,47,58)(H,48,51)(H,49,52)(H,50,55)(H,59,60)/t25-,26-,27-,28-,31-,32-,33-,34-/m0/s1
• InChI Key： PFLCBEHAVGEYTB-QQCNBUHWSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H](CCSC)NC(=O)[C@H](CCSC)NC(=O)[C@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 917.50835

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 1250.8±65.0 °C(Predicted)
• PSA: 296.12
• pka: 3.36±0.10(Predicted)